Cas no 1342672-15-4 (3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid)
3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid is a heterobifunctional crosslinking agent featuring a maleimide group and a carboxylic acid moiety. The maleimide group selectively reacts with thiols under mild conditions, enabling efficient conjugation to cysteine residues in peptides or proteins. The carboxyl group provides a handle for further derivatization via amide coupling, facilitating the attachment of amines or other functional groups. This compound is particularly useful in bioconjugation, protein labeling, and polymer modification due to its stability and reactivity profile. Its balanced hydrophilicity and structural rigidity contribute to controlled and efficient crosslinking in aqueous and organic media.
1342672-15-4 structure
Product Name:3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
CAS No:1342672-15-4
MF:C9H11NO4
MW:197.187942743301
MDL:MFCD20386863
CID:5244147
Update Time:2025-06-06
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-1-propanoic acid, 2,5-dihydro-β,β-dimethyl-2,5-dioxo-
- 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid
-
- MDL: MFCD20386863
- Inchi: 1S/C9H11NO4/c1-9(2,5-8(13)14)10-6(11)3-4-7(10)12/h3-4H,5H2,1-2H3,(H,13,14)
- InChI Key: KNQAPHKVUGCZTM-UHFFFAOYSA-N
- SMILES: N1(C(C)(C)CC(O)=O)C(=O)C=CC1=O
Experimental Properties
- Density: 1.374±0.06 g/cm3(Predicted)
- Boiling Point: 370.1±25.0 °C(Predicted)
- pka: 4.16±0.10(Predicted)
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-260956-1g |
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid |
1342672-15-4 | 1g |
$821.0 | 2023-09-14 | ||
| Enamine | EN300-260956-5g |
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid |
1342672-15-4 | 5g |
$2154.0 | 2023-09-14 | ||
| Enamine | EN300-260956-10g |
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid |
1342672-15-4 | 10g |
$2708.0 | 2023-09-14 | ||
| Enamine | EN300-260956-1.0g |
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid |
1342672-15-4 | 1.0g |
$821.0 | 2023-03-01 | ||
| Enamine | EN300-260956-2.5g |
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid |
1342672-15-4 | 2.5g |
$1701.0 | 2023-09-14 | ||
| Enamine | EN300-260956-5.0g |
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid |
1342672-15-4 | 5.0g |
$2154.0 | 2023-03-01 | ||
| Enamine | EN300-260956-10.0g |
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid |
1342672-15-4 | 10.0g |
$2708.0 | 2023-03-01 |
3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-methylbutanoic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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